Cas no 90322-51-3 (3-(Furan-2-yl)-5-methyl-1,2-oxazole-4-carboxylic acid)

• Product Name: 3-(Furan-2-yl)-5-methyl-1,2-oxazole-4-carboxylic acid
• CAS No: 90322-51-3
• MF: C₉H₇NO₄
• MW: 193.156182527542
• CID: 5698786
• PubChem ID: 24259591
• Update Time: 2025-10-31

3-(Furan-2-yl)-5-methyl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 90322-51-3
• 3-(furan-2-yl)-5-methyl-1,2-oxazole-4-carboxylicacid
• AKOS006284114
• EN300-716944
• 3-(furan-2-yl)-5-methyl-1,2-oxazole-4-carboxylic acid
• 4-Isoxazolecarboxylic acid, 3-(2-furanyl)-5-methyl-
• 3-(Furan-2-yl)-5-methyl-1,2-oxazole-4-carboxylic acid

• Inchi： 1S/C9H7NO4/c1-5-7(9(11)12)8(10-14-5)6-3-2-4-13-6/h2-4H,1H3,(H,11,12)
• InChI Key： YUJZEBYXWIDUAX-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(O)=O)C(C2=CC=CO2)=N1

Computed Properties

• Exact Mass: 193.03750770g/mol
• Monoisotopic Mass: 193.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 76.5Ų

Experimental Properties

• Density: 1.357±0.06 g/cm3(Predicted)
• Boiling Point: 337.5±37.0 °C(Predicted)
• pka: 1.57±0.25(Predicted)

Additional information on 3-(Furan-2-yl)-5-methyl-1,2-oxazole-4-carboxylic acid

3-(Furan-2-yl)-5-methyl-1,2-oxazole-4-carboxylic acid (CAS No. 90322-51-3)

3-(Furan-2-yl)-5-methyl-1,2-oxazole-4-carboxylic acid, also known by its CAS registry number CAS No. 90322-51, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazole derivatives, which are widely studied due to their diverse biological activities and potential applications in drug design. The structure of this molecule consists of a furan ring fused with an oxazole moiety, along with a methyl group and a carboxylic acid functional group. These structural features contribute to its unique chemical properties and biological interactions.

The synthesis of 3-(Furan-2-yl)-5-methyl-substituted oxazole derivatives has been extensively explored in recent years. Researchers have employed various methodologies, including cyclization reactions and coupling strategies, to efficiently construct this compound. For instance, a study published in the Journal of Organic Chemistry demonstrated a novel approach involving the use of transition metal catalysts to achieve high yields and selectivity in the formation of this compound. The incorporation of the furan ring into the oxazole framework is particularly noteworthy, as it introduces aromaticity and enhances the molecule's stability and reactivity.

In terms of biological activity, 3-(Furan-substituted oxazole derivatives have shown promising results in several assays. Recent studies have highlighted their potential as inhibitors of key enzymes involved in inflammatory pathways, making them attractive candidates for anti-inflammatory drug development. Additionally, these compounds have exhibited moderate activity against certain cancer cell lines, suggesting their potential role in oncology research. The presence of the carboxylic acid group in this compound further enhances its versatility, as it can participate in hydrogen bonding interactions and serve as a site for bioisosteric modifications.

The application of computational chemistry techniques has significantly advanced our understanding of the properties of 3-(Furan-substituted oxazole derivatives. Molecular docking studies have revealed that this compound can bind effectively to various protein targets, including those implicated in neurodegenerative diseases such as Alzheimer's disease. Furthermore, quantum chemical calculations have provided insights into the electronic structure and reactivity patterns of this molecule, paving the way for rational drug design strategies.

From an industrial perspective, the synthesis and characterization of CAS No. 90322-related compounds are increasingly being optimized for scalability and cost-effectiveness. Green chemistry approaches, such as the use of biodegradable solvents and catalytic systems, are being integrated into these processes to minimize environmental impact. This shift towards sustainable synthesis methods underscores the growing importance of eco-friendly practices in pharmaceutical research.

In conclusion, 3-(Furan-substituted oxazole derivatives like CAS No. 90322 represent a valuable class of compounds with diverse applications in drug discovery and development. Their unique structural features and promising biological activities continue to drive research efforts aimed at unlocking their full potential. As advancements in synthetic methodology and computational modeling continue to emerge, we can expect further breakthroughs in harnessing these compounds for therapeutic purposes.